Cas no 62054-78-8 (3,5-Heptanedione, 1-hydroxy-1,1,7-triphenyl-)

• Product Name: 3,5-Heptanedione, 1-hydroxy-1,1,7-triphenyl-
• CAS No: 62054-78-8
• MF: C₂₅H₂₄O₃
• MW: 372.456267356873
• CID: 1635781
• PubChem ID: 420948
• Update Time: 2025-04-21

3,5-Heptanedione, 1-hydroxy-1,1,7-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione, 1-hydroxy-1,1,7-triphenyl-
• 1-hydroxy-1,1,7-triphenylheptane-3,5-dione
• 62054-78-8
• DTXSID00329541

• Inchi： 1S/C25H24O3/c26-23(17-16-20-10-4-1-5-11-20)18-24(27)19-25(28,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,28H,16-19H2
• InChI Key： PZALMONJZFQPRK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(CC(CCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 372.17262
• Monoisotopic Mass: 372.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37